methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate
Description
Methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate, often referred to as Methyl 1-methyl-2,3-dihydrobenzimidazole-5-carboxylate (MDB-5-COOH) is a synthetic organic compound that can be used in a variety of chemical and biological applications. It is a heterocyclic compound and is composed of a benzimidazole ring and a carboxyl group. MDB-5-COOH is a versatile compound due to its multiple functional groups, which can be used to create various derivatives. As a result, it has been studied for its potential applications in organic chemistry, biochemistry, and medicine.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate has been extensively studied in the field of chemical synthesis. For instance, Troxler and Weber (1974) demonstrated its use in the synthesis of pyrimido[1,2‐a]benzimidazoles, highlighting its utility in creating complex chemical structures (Troxler & Weber, 1974). Similarly, El’chaninov, Simonov, and Simkin (1982) explored the oxidation of related benzimidazole compounds, underscoring the compound's versatility in chemical reactions (El’chaninov, Simonov, & Simkin, 1982).
Pharmacological Research
While your request excludes drug use and dosage information, it's noteworthy that this compound has been the subject of pharmacological research. Baxter and Clarke (1992) investigated benzimidazolone derivatives, closely related to your compound of interest, for their activity at 5-HT4 receptors (Baxter & Clarke, 1992).
Crystallography and Material Science
In the field of crystallography and material science, Arslan et al. (2004) synthesized and analyzed a benzimidazole compound similar to methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate, contributing to our understanding of molecular structures and interactions (Arslan, Kazak, Karatas, & Özden, 2004).
Biological Activity and Anticancer Research
Explorations into the biological activity of benzimidazole derivatives have also been conducted. For instance, Varshney et al. (2015) synthesized a series of benzimidazole derivatives, examining their potential as anticancer agents (Varshney, Ahmad, Rauf, Sherwani, & Owais, 2015).
properties
IUPAC Name |
methyl 1-methyl-2-oxo-3H-benzimidazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O3/c1-12-8-4-3-6(9(13)15-2)5-7(8)11-10(12)14/h3-5H,1-2H3,(H,11,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOCITULOFUAWNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)C(=O)OC)NC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 1-methyl-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-5-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
